Cas no 1214368-83-8 (3-Cyano-5-(trifluoromethyl)biphenyl)

3-Cyano-5-(trifluoromethyl)biphenyl is a biphenyl derivative featuring a cyano group at the 3-position and a trifluoromethyl group at the 5-position. This compound is valued for its structural versatility in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing groups (cyano and trifluoromethyl) enhances its reactivity in cross-coupling reactions and other transformations. Its rigid biphenyl core contributes to stability, while the functional groups offer opportunities for further derivatization. The trifluoromethyl group imparts lipophilicity and metabolic stability, making it useful in drug discovery. This compound is typically employed as an intermediate in the development of bioactive molecules.

3-Cyano-5-(trifluoromethyl)biphenyl structure

1214368-83-8 structure

Product Name:3-Cyano-5-(trifluoromethyl)biphenyl

CAS No:1214368-83-8

MF:C₁₄H₈F₃N

MW:247.215233802795

CID:4997995

Update Time:2025-06-15

3-Cyano-5-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

- 3-cyano-5-(trifluoromethyl)biphenyl
- 3-Cyano-5-(trifluoromethyl)biphenyl
- Inchi： 1S/C14H8F3N/c15-14(16,17)13-7-10(9-18)6-12(8-13)11-4-2-1-3-5-11/h1-8H
- InChI Key： BMKFCXTXFOPLLO-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C#N)C=C(C=1)C1C=CC=CC=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 322
XLogP3: 4.2
Topological Polar Surface Area: 23.8

3-Cyano-5-(trifluoromethyl)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A011002809-1g	3-Cyano-5-(trifluoromethyl)biphenyl	1214368-83-8	97%	1g	$1490.00	2023-09-04

3-Cyano-5-(trifluoromethyl)biphenyl Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Additional information on 3-Cyano-5-(trifluoromethyl)biphenyl

Recent Advances in the Study of 3-Cyano-5-(trifluoromethyl)biphenyl (CAS: 1214368-83-8) in Chemical Biology and Pharmaceutical Research

The compound 3-Cyano-5-(trifluoromethyl)biphenyl (CAS: 1214368-83-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 3-Cyano-5-(trifluoromethyl)biphenyl as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its trifluoromethyl and cyano functional groups contribute to its high reactivity and binding affinity, making it a valuable scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating protein-protein interactions involved in inflammatory responses, suggesting potential applications in autoimmune diseases.

In terms of synthetic methodologies, advancements have been made in the efficient production of 3-Cyano-5-(trifluoromethyl)biphenyl. A recent paper in Organic Letters (2024) described a novel catalytic system that improves yield and reduces byproducts, addressing previous challenges in scalability. This development is particularly relevant for industrial-scale pharmaceutical production, where cost-effectiveness and purity are critical.

Pharmacological evaluations of derivatives based on this compound have shown promising results in preclinical models. For instance, a derivative incorporating 3-Cyano-5-(trifluoromethyl)biphenyl exhibited potent inhibitory activity against a specific kinase implicated in cancer progression, as reported in a 2024 Cancer Research publication. These findings underscore the compound's versatility and potential as a lead structure for oncology therapeutics.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 3-Cyano-5-(trifluoromethyl)biphenyl-based compounds. Current research is focusing on structural modifications to improve bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these discoveries into clinical candidates.

In conclusion, 3-Cyano-5-(trifluoromethyl)biphenyl (CAS: 1214368-83-8) represents a promising chemical entity with broad applications in drug discovery. Continued research into its mechanisms of action and synthetic optimization will likely yield significant contributions to the development of novel therapeutics in the coming years.